(+)-(3R)-3-{[tert-Butyl(dimethyl)silyl]oxy}dihydrofuran-2(3H)-one

• IUPAC Name: (3R)-3-[tert-butyl(dimethyl)silyl]oxyoxolan-2-one
• InChI: InChI=1S/C10H20O3Si/c1-10(2,3)14(4,5)13-8-6-7-12-9(8)11/h8H,6-7H2,1-5H3/t8-/m1/s1
• InChI Key: WNRXZIBXHZJOBE-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1CCOC1=O
• Isomeric SMILES: CC(C)(C)[Si](C)(C)O[C@@H]1CCOC1=O
• Molecular Formula: C10H20O3Si
• DSSTOX Substance ID: DTXSID60467256
• Molecular Weight: 216.35 g/mol
• CAS RN: 669000-31-1

Description

“(+)-(3R)-3-{[tert-Butyl(dimethyl)silyl]oxy}dihydrofuran-2(3H)-one” is a five-membered ring lactone with a stereodefined TBS-protected α-hydroxyl substitution. It contains a total of 34 atoms; 20 Hydrogen atoms, 10 Carbon atoms, and 3 Oxygen atoms.

Scientific Research Applications

Synthesis of N-Heterocycles

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TBS-Protected α-Hydroxyl Cyclic Lactone

. This feature makes it useful in various chemical reactions where such a structure is required.

Solubility in Various Solvents

. This property is important in determining its suitability for use in various chemical reactions and processes.

Synthesis routes and methods I

Procedure details

9.0 g of imidazole and 15.9 g of t-butyldimethylsilyl chloride were added in order to a dimethylformamide (180 ml) solution of 9.0 g of 3-hydroxydihydrofuran-2-(3H)-one, and the reaction liquid was stirred for 1 hour at room temperature. The reaction liquid was diluted with ethyl acetate, washed with water, and dried with anhydrous sodium sulfate. The solvent was evaporated away under reduced pressure, and the resulting residue was purified through silica gel column chromatography (developing solvent: hexane/ethyl acetate=5/1) to obtain the entitled compound as a colorless oily substance.

Synthesis routes and methods II

Procedure details

To a solution of 3-hydroxydihydrofuran-2(3H)-one (5 g, 49 mmol) in anhydrous DMF (50 mL) was added imidazole (6.7 g, 98 mmol) and TBDMS chloride (8.1 g, 54 mmol). The reaction was allowed to stir under an N2 atmosphere at room temperature overnight. The reaction was diluted with diethyl ether and washed with 1 N aqueous HCl×2 then brine×1. The organic phase was dried over Na2SO4 and the solvent removed in vacuo to yield 3-(tert-butyldimethylsilyloxy)dihydrofuran-2(3H)-one (11 g, 49 mmol) as a clear oil. [M+H] calc'd for C10H20O3Si, 217. found, 217.